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Olorofim MIC Values Across Aspergillus Species

The following table consolidates susceptibility data from multiple studies for easy comparison. The
Geometric Mean (GM) MIC, MIC50/MIC90 (MIC at which 50%/90% of isolates are inhibited), and
Wild-Type Upper Limit (WT-UL) are key indicators of potency, with lower values indicating greater

activity.
Aspe_rglllus Geometric MICS50 / MIC90  Modal MIC W|Id-Ty|?e_ o
Species Mean MIC Upper Limit Citations
(mglL) (mglL)
Complex (mglL) (mglL)
A. fumigatus 0.053 [1] 0.06/0.125[1] 0.06 [1] 0.125 [1] [1] [2]
(including azole-
resistant)
A. flavus 0.029 [1] 0.03/0.06 [1] 0.03 [1] [2] 0.06 [1] [1] [2]
A. terreus Information not  0.008 / 0.016 0.008 [2] 0.016 [2] [1] [2]
explicitly [2]

provided
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Aspergillus Geometric
Species Mean MIC
Complex (mglL)

A. niger Information not
explicitly
provided

A. nidulans Information not
explicitly
provided

Cryptic Species  0.015-0.017

(e.g., A. (GM) [3]

lentulus)

MIC50 / MIC90
(mglL)

0.03/0.06 [2]

Information not
explicitly
provided

Information not
explicitly
provided

Modal MIC
(mglL)

0.03 [2]

0.06 [1]

Information not
explicitly
provided

Key Experimental Methodologies

Wild-Type
Upper Limit
(mglL)

0.06 [2]

0.25 [1]

Information not
explicitly
provided

Citations

[1] [2]

[1]

[3]

The susceptibility data in the table above were generated using standardized and validated protocols.

¢ Reference Method: Most studies used the EUCAST E.Def 9.3.1 or E.Def 9.4 standard for broth
microdilution for filamentous fungi [1] [4] [2].
¢ Inoculum Preparation: Fungal spores (conidia) are harvested and adjusted to a final concentration
of 2-5 x 105 CFUImL in the test wells [4] [5].
¢ Incubation Conditions: Inoculated microdilution plates are incubated at 35-37°C for 48 hours [4]

[5].

e Endpoint Determination: The MIC (Minimum Inhibitory Concentration) is predominantly determined
by visual inspection and is defined as the lowest drug concentration that produces 100% inhibition
of fungal growth compared to a drug-free control [4] [6] [7].

The workflow below illustrates the key steps of the EUCAST methodology used in these studies:
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Click to download full resolution via product page

Research Insights on Olorofim's Anti-Aspergillus
Activity

e Activity at Sub-MIC Levels: Research using high-throughput microscopy reveals that olorofim
exhibits significant growth-inhibitory effects at concentrations more than 100,000-fold below its
standard MIC, indicating potent early-stage activity against A. fumigatus, A. flavus, and A. niger [5].

¢ Robustness of Susceptibility Testing: Studies have found that olorofim susceptibility testing is
robust, with high inter-reader agreement and limited technical variability across different plate
preparation methods and drug lots when using visual MIC reading [1] [7].

¢ Resistance Profile: While intrinsic resistance is rare, olorofim-resistant mutants with elevated MICs
(>8 mg/L) can be selected in laboratory settings, often linked to specific mutations (e.g., G119) in the
pyrE gene encoding the target enzyme DHODH [4].
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complexes]. Smolecule, [2026]. [Online PDF]. Available at:
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species-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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